3-(1-aminoethyl)oxetan-3-ol
Description
Synthesis Analysis
3-(1-aminoethyl)oxetan-3-ol can be synthesized using various synthetic pathways. The most common method involves the reaction of epichlorohydrin with N-Boc-1,2-diaminoethane in the presence of a strong base, such as sodium hydroxide. This reaction produces this compound as the main product.Molecular Structure Analysis
The molecular formula of this compound is C5H11NO2 . It has a molecular weight of 117.15 g/mol . The InChI code for this compound is 1S/C5H11NO2/c1-4(6)5(7)2-8-3-5/h4,7H,2-3,6H2,1H3 .Chemical Reactions Analysis
The chemical compound ‘this compound’ is a versatile material used in scientific research. It exhibits unique properties that make it suitable for various applications, such as drug synthesis, polymerization reactions, and surface modification.Physical And Chemical Properties Analysis
This compound is a white crystalline powder. It is soluble in water, ethanol, and dimethyl sulfoxide (DMSO).Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-aminoethyl)oxetan-3-ol involves the reaction of 3-chlorooxetan-3-ol with ethylenediamine followed by reduction of the resulting imine.", "Starting Materials": [ "3-chlorooxetan-3-ol", "ethylenediamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: 3-chlorooxetan-3-ol is reacted with ethylenediamine in methanol at room temperature to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride in water at 0-5°C to form 3-(1-aminoethyl)oxetan-3-ol.", "Step 3: The product is purified by recrystallization from methanol." ] } | |
CAS RN |
2172587-97-0 |
Molecular Formula |
C5H11NO2 |
Molecular Weight |
117.1 |
Purity |
95 |
Origin of Product |
United States |
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